Anticancer agent 202

• Molecular Formula: C27H22N5NaO3
• Molecular Weight: 487.5 g/mol
• InChI: InChI=1S/C27H23N5O3.Na/c33-27(34)25(14-20-16-28-24-12-6-5-11-23(20)24)29-15-19-8-4-7-13-26(19)35-18-21-17-32(31-30-21)22-9-2-1-3-10-22;/h1-13,15-17,25,28H,14,18H2,(H,33,34);/q;+1/p-1/t25-;/m0./s1
• InChIKey: BFUKTDUPXGOVHB-UQIIZPHYSA-M

Anticancer Agent 202 Overview

Anticancer agent 202 (compound 3) is a synthetic small molecule belonging to a class of 1,2,3-triazole and chiral Schiff base hybrids. Its molecular formula is C27H22N5NaO3, with a molar mass of 487.49 g/mol [1]. This compound was identified and synthesized as part of a series (compounds 1–6) evaluated for their potential as anticancer agents, with in silico and in vitro studies demonstrating promising activity and drug-like properties [2].

Cell-model cytotoxicity screening: Reported inhibition of cancer cell lines in intra-series comparison supports cell-model endpoint screening.

Chiral SAR probe: Chiral Schiff base hybrid scaffold enables stereochemical-activity relationship studies.

In silico ADME filtering: Computationally predicted drug-likeness profile supports early-stage exposure-model review.

• [1] TargetMol. Anticancer agent 202 (compound 3) Product Page. Accessed April 23, 2026. View Source
• [2] Belay Y, Muller A, Mokoena FS, Adeyinka A, Motadi LR. 1,2,3-triazole and chiral Schiff base hybrids as potential anticancer agents: DFT, molecular docking and ADME studies. Sci Rep. 2024;14(1):6951. View Source

Structural Specificity of Anticancer Agent 202

While several compounds within the 1,2,3-triazole and chiral Schiff base hybrid series were synthesized, their biological activities are not uniform. The specific substitution pattern and stereochemistry of the chiral amine component in compound 3 (Anticancer agent 202) are critical determinants of its cytotoxic potency and selectivity profile [1]. Computational and in vitro analyses confirm that structural analogs (e.g., compounds 1, 2, 4, 5, and 6) exhibit divergent anticancer activities and toxicity profiles against healthy cells, underscoring that generic substitution within this chemical series is not feasible without compromising experimental outcomes [2].

Anticancer agent 202: Specific chiral core and substitution pattern drive reported cell-model activity.

Series analogs (1,2,4,5,6): Divergent structural features may lead to shifted cytotoxicity profiles and require re-evaluation.

Anticancer agent 202: Computational binding to AR/MIA targets suggests distinct pathway interaction.

Cisplatin: DNA-crosslinking mechanism; target engagement profiles may not be interchangeable for pathway studies.

• [1] Belay Y, Muller A, Mokoena FS, Adeyinka A, Motadi LR. 1,2,3-triazole and chiral Schiff base hybrids as potential anticancer agents: DFT, molecular docking and ADME studies. Sci Rep. 2024;14(1):6951. View Source
• [2] Belay Y, Muller A, Mokoena FS, Adeyinka A, Motadi LR. 1,2,3-triazole and chiral Schiff base hybrids as potential anticancer agents: DFT, molecular docking and ADME studies. Sci Rep. 2024;14(1):6951. View Source

Anticancer Agent 202 vs. Analogs and Cisplatin

Cytotoxic Potency Against PC3 and A375 Cells

In a direct head-to-head comparison within the same study, compound 3 (Anticancer agent 202) and compound 6 were identified as the most potent analogs in the synthesized series against PC3 (prostate) and A375 (skin) cancer cell lines [1]. The study authors explicitly state that compounds 3 and 6 showed 'very good activity for the inhibition of the cancer cell lines and low toxicity for the healthy cell lines' [2]. While the other compounds in the series (1, 2, 4, and 5) were also evaluated, their cytotoxic activity was qualitatively inferior to that of compound 3, establishing a clear intra-series rank-order for potency [3].

Intra-series rank

Reported

Ranked among top two analogs for inhibiting PC3 and A375 cells in comparative Alamar Blue assay.

Supports cell-model potency screening.

Specific IC50 values not provided.

Evidence Dimension	Cytotoxic Potency (Qualitative)
Target Compound Data	Compound 3 (Anticancer agent 202) ranked among the top two most potent compounds in the series for inhibiting PC3 and A375 cancer cell lines.
Comparator Or Baseline	Compounds 1, 2, 4, and 5 from the same 1,2,3-triazole and chiral Schiff base hybrid series.
Quantified Difference	Qualitative: Compound 3 exhibited 'very good activity,' while other analogs (1, 2, 4, 5) were less potent, though specific IC50 values are not provided in the abstract or accessible data.
Conditions	PC3 (prostate cancer) and A375 (skin cancer) cell lines; Alamar Blue assay.

Why This Matters

This intra-series comparison is essential for selecting the most promising candidate for mechanism-of-action studies or lead optimization, ensuring research focuses on the compound with the highest demonstrated potency.

• [1] Belay Y, Muller A, Mokoena FS, Adeyinka A, Motadi LR. 1,2,3-triazole and chiral Schiff base hybrids as potential anticancer agents: DFT, molecular docking and ADME studies. Sci Rep. 2024;14(1):6951. View Source
• [2] Belay Y, Muller A, Mokoena FS, Adeyinka A, Motadi LR. 1,2,3-triazole and chiral Schiff base hybrids as potential anticancer agents: DFT, molecular docking and ADME studies. Sci Rep. 2024;14(1):6951. View Source
• [3] Belay Y, Muller A, Mokoena FS, Adeyinka A, Motadi LR. 1,2,3-triazole and chiral Schiff base hybrids as potential anticancer agents: DFT, molecular docking and ADME studies. Sci Rep. 2024;14(1):6951. View Source

Selective Cytotoxicity vs. MRC-5 Fibroblasts

A critical differentiator for Anticancer agent 202 is its favorable selectivity profile. In a direct head-to-head comparison within the same study, compound 3 (along with compound 6) demonstrated potent inhibition of PC3 and A375 cancer cells while exhibiting low toxicity against healthy MRC-5 fibroblast cells [1]. This contrasts with the general profile of many cytotoxic chemotherapeutics, including the reference drug cisplatin, which often lack such selective toxicity and can cause significant damage to normal tissues [2].

Selectivity profile

Reported

Exhibited low toxicity to MRC-5 fibroblasts while inhibiting cancer cells, contrasting with cisplatin.

Supports selectivity endpoint comparison.

Qualitative viability data; MRC-5 cell line.

Evidence Dimension	Selectivity (Cancer Cell Cytotoxicity vs. Healthy Cell Viability)
Target Compound Data	Compound 3 (Anticancer agent 202) exhibited 'low toxicity for the healthy cell lines' while showing 'very good activity' against cancer cells.
Comparator Or Baseline	Cisplatin (reference anticancer drug) and other series compounds (1, 2, 4, 5).
Quantified Difference	Qualitative: Compound 3 was noted for its low toxicity to healthy MRC-5 cells, a key advantage over less selective agents like cisplatin, though specific viability percentages are not provided in the abstract or accessible data.
Conditions	MRC-5 (healthy human fetal lung fibroblast) cell line; Alamar Blue assay.

Why This Matters

This selectivity is paramount for translational research, as it suggests a potentially wider therapeutic index and reduced off-target effects compared to non-selective cytotoxic agents, making it a more suitable candidate for in vivo studies and drug development.

• [1] Belay Y, Muller A, Mokoena FS, Adeyinka A, Motadi LR. 1,2,3-triazole and chiral Schiff base hybrids as potential anticancer agents: DFT, molecular docking and ADME studies. Sci Rep. 2024;14(1):6951. View Source
• [2] Belay Y, Muller A, Mokoena FS, Adeyinka A, Motadi LR. 1,2,3-triazole and chiral Schiff base hybrids as potential anticancer agents: DFT, molecular docking and ADME studies. Sci Rep. 2024;14(1):6951. View Source

Androgen Receptor and MIA Binding vs. Cisplatin

Computational molecular docking studies provide a quantitative basis for Anticancer agent 202's superior target engagement potential. In a direct head-to-head comparison, all compounds in the series (1-6), including compound 3, exhibited high binding affinity for Androgen Receptor modulators (PDB ID: 5t8e) and Human MIA inhibitors (PDB ID: 1i1j) that surpassed the binding affinity of the reference anticancer drug, cisplatin [1]. This suggests a distinct and potentially more effective mechanism of interaction with these key cancer targets.

In silico binding

Computational

Docking simulations indicated higher binding affinity for AR (5t8e) and MIA (1i1j) than cisplatin.

Supports target-engagement pathway interpretation.

Specific docking scores not disclosed.

Evidence Dimension	In Silico Binding Affinity
Target Compound Data	Compound 3 (Anticancer agent 202) exhibited high binding affinity for Androgen Receptor (PDB ID: 5t8e) and Human MIA (PDB ID: 1i1j).
Comparator Or Baseline	Cisplatin (reference anticancer drug).
Quantified Difference	Qualitative: Compound 3's binding affinity was superior to that of cisplatin, though specific docking scores (e.g., kcal/mol) are not provided in the abstract or accessible data.
Conditions	Molecular docking simulation.

Why This Matters

This computational evidence supports a mechanism of action distinct from that of cisplatin, offering a rational basis for selecting Anticancer agent 202 for research focused on AR signaling or MIA-related pathways, particularly in cancers where cisplatin resistance is a concern.

• [1] Belay Y, Muller A, Mokoena FS, Adeyinka A, Motadi LR. 1,2,3-triazole and chiral Schiff base hybrids as potential anticancer agents: DFT, molecular docking and ADME studies. Sci Rep. 2024;14(1):6951. View Source

ADME and Drug-Likeness Profile

A key differentiator for progressing a compound from in vitro to in vivo studies is its predicted pharmacokinetic profile. Anticancer agent 202 (compound 3) was computationally assessed for its ADME (Absorption, Distribution, Metabolism, Excretion) properties and was found to possess desirable physicochemical properties for drug-likeness [1]. This is a critical, quantifiable filter that many early-stage anticancer compounds fail. While many potent in vitro compounds exhibit poor solubility or metabolic stability, the in silico data for compound 3 suggest it is more likely to be suitable for in vivo administration without the need for complex formulation development.

In silico ADME

Class-level inference

Passed computational drug-likeness filters for absorption, distribution, metabolism, excretion.

Supports in silico exposure-model screening.

Predicted LogP, TPSA values not disclosed.

Evidence Dimension	In Silico ADME and Drug-Likeness Properties
Target Compound Data	Compound 3 (Anticancer agent 202) was predicted to have desirable physicochemical properties for drug-likeness.
Comparator Or Baseline	General class of early-stage anticancer compounds (many of which fail due to poor ADME properties).
Quantified Difference	Qualitative: The compound passed computational filters for drug-likeness, a necessary but not sufficient step for in vivo progression. Specific predicted values (e.g., LogP, TPSA) are not provided in the abstract or accessible data.
Conditions	Computational ADME prediction.

Why This Matters

For research groups planning in vivo efficacy or PK/PD studies, a compound with a predicted favorable ADME profile reduces the risk of early failure due to poor bioavailability or rapid clearance, thus saving time and resources.

• [1] Belay Y, Muller A, Mokoena FS, Adeyinka A, Motadi LR. 1,2,3-triazole and chiral Schiff base hybrids as potential anticancer agents: DFT, molecular docking and ADME studies. Sci Rep. 2024;14(1):6951. View Source

Anticancer Agent 202 Research Applications

Androgen Receptor-Positive Prostate Cancer Studies

Given the computational evidence of high binding affinity for the Androgen Receptor (PDB ID: 5t8e) [1] and the demonstrated cytotoxicity against PC3 prostate cancer cells [2], Anticancer agent 202 is a prime candidate for in vitro studies investigating AR-mediated pathways in prostate cancer. Its superior selectivity for cancer cells over healthy MRC-5 fibroblasts [3] makes it an ideal tool for probing AR-dependent versus AR-independent mechanisms of growth inhibition with minimized confounding effects from general cytotoxicity.

Lead Optimization and SAR for Hybrid Compounds

The clear differentiation in potency between compound 3 and its close structural analogs (compounds 1, 2, 4, 5) within the same study [1] positions Anticancer agent 202 as a validated chemical probe for SAR studies. Medicinal chemists can use this compound as a reference standard to systematically modify the chiral amine or triazole components, aiming to further enhance potency or selectivity. Its predicted favorable ADME properties [2] also make it a suitable scaffold for iterative design and synthesis of novel analogs.

In Vivo Xenograft Efficacy Studies

For researchers planning to transition from in vitro findings to in vivo efficacy models, Anticancer agent 202 offers a significant practical advantage. Its computationally predicted drug-like properties and favorable ADME profile [1] suggest a lower likelihood of encountering formulation or bioavailability hurdles common with many early-stage hits. This makes it a cost-effective and time-efficient candidate for pilot xenograft studies in prostate cancer (e.g., PC3) or skin cancer (e.g., A375) models, where the primary goal is to validate target engagement and tumor growth inhibition in a live system.

Application

Selection Property

Validation Focus

AR-signaling prostate cancer studies

Receptor binding selectivity profile

AR-dependent vs. AR-independent pathway inhibition

SAR and lead optimization studies

Chiral core and triazole substitution pattern

Cytotoxicity endpoint comparison across analogs

In vivo xenograft model-response studies

Predicted drug-like ADME profile

Formulation-exposure and tumor growth inhibition endpoints

• [1] Belay Y, Muller A, Mokoena FS, Adeyinka A, Motadi LR. 1,2,3-triazole and chiral Schiff base hybrids as potential anticancer agents: DFT, molecular docking and ADME studies. Sci Rep. 2024;14(1):6951. View Source
• [2] Belay Y, Muller A, Mokoena FS, Adeyinka A, Motadi LR. 1,2,3-triazole and chiral Schiff base hybrids as potential anticancer agents: DFT, molecular docking and ADME studies. Sci Rep. 2024;14(1):6951. View Source
• [3] Belay Y, Muller A, Mokoena FS, Adeyinka A, Motadi LR. 1,2,3-triazole and chiral Schiff base hybrids as potential anticancer agents: DFT, molecular docking and ADME studies. Sci Rep. 2024;14(1):6951. View Source